N-[4-(1-piperidinylmethyl)phenyl]acetamide

• IUPAC Name: N-[4-(piperidin-1-ylmethyl)phenyl]acetamide
• InChI: InChI=1S/C14H20N2O/c1-12(17)15-14-7-5-13(6-8-14)11-16-9-3-2-4-10-16/h5-8H,2-4,9-11H2,1H3,(H,15,17)
• InChI Key: VPGSUKDVDCTGQU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CN2CCCCC2
• Molecular Formula: C14H20N2O
• DSSTOX Substance ID: DTXSID20324997
• Molecular Weight: 232.32 g/mol
• CAS RN: 7509-68-4

Description

N-[4-(1-piperidinylmethyl)phenyl]acetamide, commonly known as NPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a unique process and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Scientific Research Applications

• Anxiolytic Potential : Compounds related to N-[4-(1-piperidinylmethyl)phenyl]acetamide have shown promise as novel anxiolytics. For instance, N-Phenyl-2-[1-[3-(2-pyridinylethynyl)benzoyl]-4-piperidine]acetamide and its derivatives demonstrated good oral activity in animal models predictive of clinical efficacy for the treatment of anxiety (Kordik et al., 2006).

• DNA and Protein Binding : Some derivatives of N-[4-(1-piperidinylmethyl)phenyl]acetamide, specifically those synthesized from paracetamol, morpholine/piperidine, and benzaldehyde, have shown the ability to bind with calf thymus DNA and Bovine Serum Albumin (BSA), indicating potential biochemical interactions (Raj, 2020).

• Histamine H3 Receptor Inverse Agonist : A derivative, N-[4-(1-cyclobutyl-piperidin-4-yloxy)phenyl]-2-(morpholin-4-yl)acetamide dihydrochloride, was identified as a potent inverse agonist at the histamine H3 receptor. It showed potential therapeutic utility in treating sleep disorders, demonstrating high receptor occupancy and wake-promoting effects (Nirogi et al., 2019).

• Antiulcer Agents : N-Phenoxypropylacetamide derivatives, closely related to N-[4-(1-piperidinylmethyl)phenyl]acetamide, have exhibited both gastric acid antisecretory and cytoprotective properties, making them potential antiulcer agents (Ueda et al., 1990).

Synthesis routes and methods

Procedure details

A mixture of 4-acetamidobenzaldehyde (200 mg), piperidine (0.121 mL), NaBH(OAc)3 (636 mg) and DIPEA (0.617 mL) in DCM (4 mL) was stirred at RT for 4 h. DCM and sat. NaHCO3 were added. The phases were separated, the org. layer was dried (Na2SO4), filtered off and evaporated to dryness to afford 267 mg of white solid. LC-MS (B): tR=0.45 min; [M+H]+: 233.24.